Cas no 88433-76-5 (Cyclohexane, 1-nitro-3-octadecyl-)

Cyclohexane, 1-nitro-3-octadecyl- structure
88433-76-5 structure
Product Name:Cyclohexane, 1-nitro-3-octadecyl-
CAS No:88433-76-5
MF:C24H47NO2
MW:381.635487794876
CID:633046
PubChem ID:20447701
Update Time:2025-04-19

Cyclohexane, 1-nitro-3-octadecyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexane, 1-nitro-3-octadecyl-
    • 1-nitro-3-octadecylcyclohexane
    • 88433-76-5
    • DTXSID20607292
    • SCHEMBL10877104
    • Inchi: 1S/C24H47NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-23-20-18-21-24(22-23)25(26)27/h23-24H,2-22H2,1H3
    • InChI Key: ZRNZUICCYDBQTE-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1CCCC(CCCCCCCCCCCCCCCCCC)C1)=O

Computed Properties

  • Exact Mass: 381.360679742g/mol
  • Monoisotopic Mass: 381.360679742g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 17
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.4
  • Topological Polar Surface Area: 45.8Ų
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